Cas no 26154-63-2 (4-Azuleneethanol,4-(4-methylbenzenesulfonate))

• Product Name: 4-Azuleneethanol,4-(4-methylbenzenesulfonate)
• CAS No: 26154-63-2
• MF: C₁₉H₁₈O₃S
• MW: 326.409424304962
• CID: 280771
• PubChem ID: 141270
• Update Time: 2025-04-19

4-Azuleneethanol,4-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 4-Azuleneethanol,4-(4-methylbenzenesulfonate)
• 2-azulen-4-ylethyl 4-methylbenzenesulfonate
• 4-Toluenesulfonic acid 4-azulylethyl ester
• 26154-63-2
• DTXSID20180777

• Inchi： 1S/C19H18O3S/c1-15-9-11-18(12-10-15)23(20,21)22-14-13-17-6-3-2-5-16-7-4-8-19(16)17/h2-12H,13-14H2,1H3
• InChI Key： INMMWFDWWQDEBX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=CC=C2C=CC=C12

Computed Properties

• Exact Mass: 326.09774
• Monoisotopic Mass: 326.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 513.8°Cat760mmHg
• Flash Point: 264.5°C
• Refractive Index: 1.622
• PSA: 43.37